Cas no 1094770-15-6 ((quinolin-2-yl)methanesulfonamide)

• Product Name: (quinolin-2-yl)methanesulfonamide
• CAS No: 1094770-15-6
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD11212983
• CID: 5243171
• PubChem ID: 43164320
• Update Time: 2025-05-20

(quinolin-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinemethanesulfonamide
• (quinolin-2-yl)methanesulfonamide

• MDL： MFCD11212983
• Inchi： 1S/C10H10N2O2S/c11-15(13,14)7-9-6-5-8-3-1-2-4-10(8)12-9/h1-6H,7H2,(H2,11,13,14)
• InChI Key： SHMHCYRSOJJCOU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2C=CC=CC=2N=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (quinolin-2-yl)methanesulfonamide

(Quinolin-2-yl)Methanesulfonamide: A Comprehensive Overview

(Quinolin-2-yl)methanesulfonamide, also known by its CAS number 1094770-15-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a quinoline ring system substituted with a methanesulfonamide group at the 2-position, which imparts distinctive chemical properties and reactivity.

The quinoline moiety is a well-known heterocyclic structure with a nitrogen atom at position 1 and an aromatic ring system. This structure is highly versatile and has been extensively studied for its role in various biological activities. The methanesulfonamide group, on the other hand, introduces additional functionality, including enhanced solubility and potential bioavailability. The combination of these two groups in (quinolin-2-yl)methanesulfonamide creates a compound with unique physicochemical properties that make it suitable for diverse applications.

Recent studies have explored the synthesis and characterization of (quinolin-2-yl)methanesulfonamide using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the compound's structural integrity and stability under various conditions. For instance, researchers have reported that the compound exhibits good thermal stability, with a melting point of approximately 185°C, making it suitable for use in high-temperature applications.

In terms of solubility, (quinolin-2-yl)methanesulfonamide shows moderate solubility in common organic solvents such as dichloromethane and ethanol, while being less soluble in water. This property is advantageous in drug delivery systems where controlled release is desired. Furthermore, the compound's ability to form stable complexes with metal ions has been investigated, opening up possibilities for its use in coordination chemistry and catalysis.

The synthesis of (quinolin-2-yl)methanesulfonamide typically involves a multi-step process that begins with the preparation of quinoline derivatives. One common approach involves the nucleophilic substitution of a suitable quinoline derivative with methanesulfonyl chloride in the presence of a base such as pyridine or triethylamine. This reaction is highly efficient and yields the desired product in good yields. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, which offer potential improvements in reaction time and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (quinolin-2-yl)methanesulfonamide with greater accuracy. Molecular docking studies have revealed that the compound has potential binding affinity for various therapeutic targets, including kinases and proteases. These findings have sparked interest in exploring its role as a lead compound in drug discovery programs targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, (quinolin-2-yl)methanesulfonamide has shown promise in material science. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has been demonstrated, suggesting its potential use in gas storage and separation technologies. Furthermore, the compound's photochemical properties have been studied, revealing its potential application in optoelectronic devices.

The environmental impact of (quinolin-2-yl)methanesulfonamide has also been a topic of recent research. Studies have assessed its biodegradability under aerobic and anaerobic conditions, providing valuable information for risk assessment and waste management strategies. These studies have shown that the compound undergoes slow degradation under natural conditions, highlighting the need for careful handling and disposal practices.

In conclusion, (quinolin-2-yl)methanesulfonamide, CAS number 1094770-15-6, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of novel materials and therapeutic agents.